2-((6-Chloro-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile
2-((6-Chloro-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile
A metabolite of Aloesin
Brand Name:
Vulcanchem
CAS No.:
865758-96-9
VCID:
VC0192836
InChI:
InChI=1S/C13H10ClN3O2/c1-16-12(18)6-11(14)17(13(16)19)8-10-5-3-2-4-9(10)7-15/h2-6H,8H2,1H3
SMILES:
CN1C(=O)C=C(N(C1=O)CC2=CC=CC=C2C#N)Cl
Molecular Formula:
C13H10ClN3O2
Molecular Weight:
275.69 g/mol
2-((6-Chloro-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile
CAS No.: 865758-96-9
Impurities
VCID: VC0192836
Molecular Formula: C13H10ClN3O2
Molecular Weight: 275.69 g/mol
Purity: > 95%
| CAS No. | 865758-96-9 |
|---|---|
| Product Name | 2-((6-Chloro-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile |
| Molecular Formula | C13H10ClN3O2 |
| Molecular Weight | 275.69 g/mol |
| IUPAC Name | 2-[(6-chloro-3-methyl-2,4-dioxopyrimidin-1-yl)methyl]benzonitrile |
| Standard InChI | InChI=1S/C13H10ClN3O2/c1-16-12(18)6-11(14)17(13(16)19)8-10-5-3-2-4-9(10)7-15/h2-6H,8H2,1H3 |
| Standard InChIKey | BVUJISIVAHYNLI-UHFFFAOYSA-N |
| SMILES | CN1C(=O)C=C(N(C1=O)CC2=CC=CC=C2C#N)Cl |
| Canonical SMILES | CN1C(=O)C=C(N(C1=O)CC2=CC=CC=C2C#N)Cl |
| Appearance | Solid powder |
| Description | A metabolite of Aloesin |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 2-[(6-Chloro-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl)methyl]-benzonitrile |
| PubChem Compound | 11346416 |
| Last Modified | Nov 11 2021 |
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